Cas no 651748-88-8 (Benzoic acid, 3-[3-[4-(dimethylamino)phenyl]-2-oxo-1-imidazolidinyl]-)

Benzoic acid, 3-[3-[4-(dimethylamino)phenyl]-2-oxo-1-imidazolidinyl]- structure
651748-88-8 structure
Product Name:Benzoic acid, 3-[3-[4-(dimethylamino)phenyl]-2-oxo-1-imidazolidinyl]-
CAS No:651748-88-8
MF:C18H19N3O3
MW:325.361764192581
CID:403451
PubChem ID:11709611
Update Time:2025-04-19

Benzoic acid, 3-[3-[4-(dimethylamino)phenyl]-2-oxo-1-imidazolidinyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[3-[4-(dimethylamino)phenyl]-2-oxo-1-imidazolidinyl]-
    • 3-[3-[4-(dimethylamino)phenyl]-2-oxoimidazolidin-1-yl]benzoic acid
    • 3-(3-(4-(Dimethylamino)phenyl)-2-oxoimidazolidin-1-yl)benzoic acid
    • DTXSID70470978
    • 651748-88-8
    • SCHEMBL172778
    • Inchi: 1S/C18H19N3O3/c1-19(2)14-6-8-15(9-7-14)20-10-11-21(18(20)24)16-5-3-4-13(12-16)17(22)23/h3-9,12H,10-11H2,1-2H3,(H,22,23)
    • InChI Key: PWNMWZMYIMSGSD-UHFFFAOYSA-N
    • SMILES: O=C1N(C2C=CC=C(C(=O)O)C=2)CCN1C1C=CC(=CC=1)N(C)C

Computed Properties

  • Exact Mass: 325.14277
  • Monoisotopic Mass: 325.14264148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 64.1Ų

Experimental Properties

  • PSA: 64.09
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